Cas no 421-07-8 (Propane,1,1,1-trifluoro-)

• Product Name: Propane,1,1,1-trifluoro-
• CAS No: 421-07-8
• MF: C₃H₅F₃
• MW: 98.0670115947723
• MDL: MFCD00069105
• CID: 329630
• PubChem ID: 67899
• Update Time: 2025-06-08

Propane,1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Propane,1,1,1-trifluoro-
• 1,1,1-TRIFLUOROPROPANE
• 1,1,1-trifluoro-propane
• 1,1,1-Trifluor-propan
• 2-trifluoromethyl ethane
• 3,3,3-trifluoropropane
• CH3CH2CF3
• Propane,1,1,1-trifluoro
• Propane,trifluoro
• 421-07-8
• FT-0605953
• DTXSID80883378
• 94458-05-6
• trifluoropropane
• Propane, 1,1,1-trifluoro-
• EINECS 207-002-2
• GTIIVHODSNYECK-UHFFFAOYSA-N
• NS00043252
• MFCD00069105
• A825765
• AKOS006228175
• Propane, trifluoro-
• 1,1,1-Trifluoropropane #
• 1,1,1-tris(fluoranyl)propane

• MDL： MFCD00069105
• Inchi： 1S/C3H5F3/c1-2-3(4,5)6/h2H2,1H3
• InChI Key： KDWQLICBSFIDRM-UHFFFAOYSA-N
• SMILES： FC(CC)(F)F

Computed Properties

• Exact Mass: 98.03430
• Monoisotopic Mass: 98.03433465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 35.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0380
• Melting Point: -148°C
• Boiling Point: -12°C
• Refractive Index: 1.2600
• PSA: 0.00000
• LogP: 1.95870

Propane,1,1,1-trifluoro- Security Information

• Hazard Statement： Flammable
• Hazardous Material transportation number：UN 3161
• Hazard Category Code： 12
• Safety Instruction： 9-16-33
• Hazardous Material Identification：
• HazardClass：GAS, FLAMMABLE
• Risk Phrases：R12
• Safety Term：S16;S23;S33;S9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Propane,1,1,1-trifluoro-

Propane, 1,1,1-trifluoro- (CAS No. 421-07-8): An Overview of a Versatile Fluorinated Hydrocarbon

Propane, 1,1,1-trifluoro- (CAS No. 421-07-8) is a fluorinated hydrocarbon that has gained significant attention in various scientific and industrial applications due to its unique chemical properties and versatile nature. This compound, also known as 1,1,1-trifluoropropane or TFP, is characterized by its molecular formula C₃H₅F₃. The presence of three fluorine atoms in the molecule imparts several distinctive features that make it valuable in fields such as pharmaceuticals, refrigerants, and chemical synthesis.

The physical and chemical properties of Propane, 1,1,1-trifluoro- are well-documented and have been extensively studied. It is a colorless gas at room temperature and pressure, with a boiling point of approximately -36.7°C. The compound is highly volatile and has a low solubility in water. Its high vapor pressure and low boiling point make it an excellent candidate for use in refrigeration systems and aerosol propellants. Additionally, TFP is non-toxic and non-flammable under normal conditions, which enhances its safety profile in various applications.

In the pharmaceutical industry, Propane, 1,1,1-trifluoro- has found applications as a propellant in metered-dose inhalers (MDIs). MDIs are widely used for the delivery of medications to the lungs for the treatment of respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD). The use of TFP in these devices offers several advantages over traditional chlorofluorocarbon (CFC) propellants. For instance, TFP has a lower global warming potential (GWP) and does not deplete the ozone layer, making it an environmentally friendly alternative.

Recent research has also explored the potential of Propane, 1,1,1-trifluoro- in the development of new pharmaceutical formulations. A study published in the *Journal of Pharmaceutical Sciences* highlighted the use of TFP as a solvent for the preparation of nanoparticles for drug delivery systems. The unique solubility properties of TFP allow for the formation of stable nanoparticles with enhanced drug loading efficiency and controlled release profiles. This opens up new possibilities for improving the bioavailability and therapeutic efficacy of various drugs.

In the field of chemical synthesis, Propane, 1,1,1-trifluoro- serves as a valuable building block for the synthesis of more complex fluorinated compounds. The trifluoromethyl group in TFP can be selectively functionalized through various chemical reactions to produce intermediates for pharmaceuticals and agrochemicals. For example, a recent study in *Organic Letters* demonstrated the use of TFP as a starting material for the synthesis of novel fluorinated antiviral agents with potent activity against influenza viruses.

The environmental impact of Propane, 1,1,1-trifluoro- has also been a subject of interest. While it is considered to have a lower environmental impact compared to CFCs and some other hydrofluorocarbons (HFCs), there is ongoing research to further minimize its potential effects on climate change. A study published in *Environmental Science & Technology* evaluated the atmospheric degradation pathways of TFP and found that it undergoes rapid photolysis in the troposphere, leading to the formation of less harmful byproducts.

In conclusion, Propane, 1,1,1-trifluoro- (CAS No. 421-07-8) is a versatile fluorinated hydrocarbon with a wide range of applications in pharmaceuticals, refrigeration systems, aerosol propellants, and chemical synthesis. Its unique properties make it an attractive choice for various industrial processes while maintaining an environmentally friendly profile. Ongoing research continues to explore new applications and improve our understanding of this important compound.